Cas no 2034607-35-5 (3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide)

• Product Name: 3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide
• CAS No: 2034607-35-5
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6361791
• PubChem ID: 119104063
• Update Time: 2025-11-01

3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide
• 2034607-35-5
• F6556-3258
• 3,5-dimethyl-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]-1,2-oxazole-4-carboxamide
• 3,5-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}-1,2-oxazole-4-carboxamide
• 3,5-dimethyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)isoxazole-4-carboxamide
• AKOS026697113

• Inchi： 1S/C16H25N3O3/c1-11-15(12(2)22-18-11)16(20)17-9-13-3-6-19(7-4-13)14-5-8-21-10-14/h13-14H,3-10H2,1-2H3,(H,17,20)
• InChI Key： GVJCCSYFTIMHGE-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCC(CNC(C2C(C)=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide

3,5-Dimethyl-N-{1-(Oxolan-3-Yl)Piperidin-4-Ylmethyl}-1,2-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034607-35-5, known as 3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 1,2-oxazole ring system and a piperidine moiety. The presence of these functional groups makes it a promising candidate for various applications in drug design and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. The oxazole ring, in particular, has been shown to exhibit interesting pharmacokinetic properties, including improved solubility and bioavailability.

One of the most notable aspects of this compound is its modular design, which facilitates further chemical modifications. Researchers have explored the substitution patterns on the piperidine ring to enhance its binding affinity to specific receptors. These modifications have led to the discovery of derivatives with enhanced selectivity and potency against various disease targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxazole ring through a condensation reaction and the subsequent attachment of the piperidine moiety via nucleophilic substitution. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been evaluated as a potential lead compound for treating conditions such as inflammation and neurodegenerative diseases. Its ability to modulate key signaling pathways makes it a valuable asset in preclinical studies.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research indicates that it exhibits excellent stability at physiological pH levels and under thermal stress, which is crucial for its potential use in pharmaceutical formulations.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interactions with biological systems. These findings have paved the way for rational drug design strategies tailored to optimize its therapeutic potential.

In conclusion, 3,5-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-carboxamide (CAS No. 2034607-35-5) represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a versatile tool for addressing challenges in drug development and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in these fields.